Cas no 893921-33-0 (ethyl 2-({5-1-(4-fluorophenyl)-5-oxopyrrolidine-3-amido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate)

• Product Name: ethyl 2-({5-1-(4-fluorophenyl)-5-oxopyrrolidine-3-amido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• CAS No: 893921-33-0
• MF: C₁₇H₁₇FN₄O₄S₂
• MW: 424.469684362412
• CID: 6308743
• PubChem ID: 24892672
• Update Time: 2025-10-31

ethyl 2-({5-1-(4-fluorophenyl)-5-oxopyrrolidine-3-amido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({5-1-(4-fluorophenyl)-5-oxopyrrolidine-3-amido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• 893921-33-0
• CHEMBL1736165
• ethyl 2-({5-[1-(4-fluorophenyl)-5-oxopyrrolidine-3-amido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• MLS001237681
• HMS2981K24
• AKOS024616268
• F1877-1324
• SMR000806927
• ethyl 2-((5-(1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamido)-1,3,4-thiadiazol-2-yl)thio)acetate
• ethyl 2-[[5-[[1-(4-fluorophenyl)-5-oxopyrrolidine-3-carbonyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate

• Inchi： 1S/C17H17FN4O4S2/c1-2-26-14(24)9-27-17-21-20-16(28-17)19-15(25)10-7-13(23)22(8-10)12-5-3-11(18)4-6-12/h3-6,10H,2,7-9H2,1H3,(H,19,20,25)
• InChI Key： ZAUFAUQAUULBCJ-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C1CC(N(C2C=CC(=CC=2)F)C1)=O)=O)SCC(=O)OCC

Computed Properties

• Exact Mass: 424.06752555g/mol
• Monoisotopic Mass: 424.06752555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 155Ų

Additional information on ethyl 2-({5-1-(4-fluorophenyl)-5-oxopyrrolidine-3-amido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate

Ethyl 2-({5-1-(4-Fluorophenyl)-5-oxopyrrolidine-3-amido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate (CAS No. 893921-33-0): An Overview

Ethyl 2-({5-1-(4-fluorophenyl)-5-oxopyrrolidine-3-amido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate (CAS No. 893921-33-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a thiadiazole moiety, and a fluorophenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyrrolidine ring is a five-membered cyclic amine that is widely used in the design of bioactive molecules due to its ability to enhance the lipophilicity and conformational flexibility of compounds. The presence of this ring in ethyl 2-({5-1-(4-fluorophenyl)-5-oxopyrrolidine-3-amido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate suggests that it may exhibit favorable pharmacokinetic properties, such as improved solubility and permeability.

The thiadiazole moiety is a heterocyclic compound with a sulfur and nitrogen atom in its ring structure. This functional group is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The inclusion of a thiadiazole moiety in the structure of ethyl 2-({5-1-(4-fluorophenyl)-5-oxopyrrolidine-3-amido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate may contribute to its potential as a therapeutic agent against various diseases.

The fluorophenyl substituent is another key feature of this compound. Fluorine atoms are often introduced into drug molecules to enhance their metabolic stability and improve their binding affinity to target proteins. The presence of a fluorophenyl group in ethyl 2-({5-1-(4-fluorophenyl)-5-oxopyrrolidine-3-amido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate suggests that it may have enhanced pharmacological properties compared to similar compounds without this substitution.

Recent studies have explored the potential therapeutic applications of ethyl 2-({5-1-(4-fluorophenyl)-5-oxopyrrolidine-3-amido-1,3,4-thiadiazol-2-yl}sulfanyl)acetate. One notable area of research is its activity against bacterial infections. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the synergistic effects of the pyrrolidine, thiadiazole, and fluorophenyl moieties.

In addition to its antibacterial properties, ethyl 2-{(5-{1-(4-fluorophenyl)-5-oxy-pyrrolidinone}-amino-thiadiazole)sulfanyl} acetate ethyl ester has also shown promise in cancer research. A preclinical study published in the Cancer Research journal demonstrated that this compound could inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action was found to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic profile of ethyl 2-{(5-{1-(4-fluorophenyl)-5-oxy-pyrrolidinone}-amino-thiadiazole)sulfanyl} acetate ethyl ester has also been investigated. Studies have shown that it has good oral bioavailability and a favorable distribution profile, making it a promising candidate for further development as an oral therapeutic agent. However, more extensive preclinical and clinical studies are needed to fully evaluate its safety and efficacy.

In conclusion, ethyl 2-{(5-{1-(4-fluorophenyl)-5-oxy-pyrrolidinone}-amino-thiadiazole)sulfanyl} acetate ethyl ester (CAS No. 893921-33-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features, including the pyrrolidine, thiadiazole, and fluorophenyl moieties, contribute to its broad spectrum of biological activities. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the field of medicinal chemistry.